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Compound of Interest

Compound Name: 4,4'-Diethylbiphenyl

Cat. No.: B078490

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the physical properties of 4,4'-
Diethylbiphenyl, specifically its melting and boiling points. Due to the limited availability of
experimentally verified data for this specific compound, this document presents the most
relevant available information and outlines the standard experimental protocols for the
determination of these critical physical constants for aromatic hydrocarbons.

Core Physical Properties

Precise, experimentally validated data for the melting and boiling points of 4,4'-
Diethylbiphenyl are not readily available in the public domain. The following table summarizes
the available data, which includes calculated and potentially unverified values. Researchers are
advised to use this information with caution and to determine these properties experimentally
for any critical applications.
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Physical Property Value Source/Comment

(Explosive) - Indicates a
Melting Point 82 °C potential hazard or unverified
experimental condition.

(Calculated at 760 mmHg) -

N ) This value is the result of a
Boiling Point 316.932 °C ) )
calculation and not direct

experimental measurement.

Experimental Protocols for Physical Property
Determination

Standard methodologies are employed to determine the melting and boiling points of solid
aromatic hydrocarbons like 4,4'-Diethylbiphenyl. These protocols are crucial for verifying the

identity and purity of a synthesized compound.

Determination of Melting Point

The melting point of a solid is the temperature at which it transitions from a solid to a liquid
phase at atmospheric pressure. A sharp melting point range (typically 0.5-1°C) is indicative of a
pure compound, while impurities tend to lower and broaden the melting range.[1]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)[1]

Thermometer

Sample of the organic solid
Procedure:

« A small amount of the finely powdered dry sample is packed into a capillary tube to a depth
of 2-3 mm.[1]
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e The capillary tube is placed in the heating block of the melting point apparatus, adjacent to
the thermometer.

e The sample is heated at a steady and slow rate, approximately 1-2°C per minute, as the
temperature approaches the expected melting point.

e The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

e The temperature at which the entire solid has transformed into a clear liquid is recorded as
the end of the melting range.[1]

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
of the gas above it. For liquids and high-melting solids that can be liquefied, the boiling point is
a key physical constant.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.qg., oil bath or aluminum block)[2]

Stand and clamp
Procedure:
o A small amount of the liquid sample (or molten solid) is placed in the small test tube.

o Acapillary tube, with its sealed end uppermost, is placed inside the test tube containing the
liquid.

o The test tube is attached to a thermometer and immersed in a heating bath.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://alnoor.edu.iq/wp-content/uploads/2023/11/%D8%A7%D9%84%D9%83%D9%8A%D9%85%D9%8A%D8%A7%D8%A1_merged.pdf
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e The bath is heated gradually until a rapid and continuous stream of bubbles emerges from
the open end of the capillary tube.

e The heating is then discontinued, and the bath is allowed to cool slowly.

e The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.[3]

Synthetic Pathway for 4,4'-Disubstituted Biphenyls

The synthesis of 4,4'-disubstituted biphenyls, such as 4,4'-Diethylbiphenyl, is commonly
achieved through cross-coupling reactions. The Ullmann reaction and the Suzuki coupling are
two prominent methods. The following diagram illustrates the generalized workflow for a Suzuki
coupling reaction, a versatile and widely used method for creating carbon-carbon bonds.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 4,4'-Diethylbiphenyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078490#physical-properties-of-4-4-diethylbiphenyl-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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